Cas no 133115-50-1 (3-(3-(m-Tolyl)ureido)propanoic acid)

3-(3-(m-Tolyl)ureido)propanoic acid is a ureido-substituted propanoic acid derivative featuring a meta-tolyl group, which imparts unique chemical and structural properties. This compound is primarily utilized in organic synthesis and pharmaceutical research, serving as a versatile intermediate for the development of ureido-based scaffolds. Its carboxylic acid functionality enhances solubility and reactivity, facilitating further derivatization under mild conditions. The meta-tolyl moiety contributes to steric and electronic modulation, making it valuable in structure-activity relationship studies. The compound’s well-defined structure and stability under standard conditions ensure reproducibility in synthetic applications. It is particularly relevant in medicinal chemistry for probing bioisosteric replacements or optimizing pharmacokinetic properties in drug candidates.
3-(3-(m-Tolyl)ureido)propanoic acid structure
133115-50-1 structure
Product Name:3-(3-(m-Tolyl)ureido)propanoic acid
CAS No:133115-50-1
MF:C11H14N2O3
MW:222.240462779999
CID:899427
Update Time:2026-04-29

3-(3-(m-Tolyl)ureido)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-(m-Tolyl)ureido)propanoic acid
    • 3-(3-M-TOLYL-UREIDO)-PROPIONIC ACID
    • 3-[(3-methylphenyl)carbamoylamino]propanoic acid
    • Inchi: InChI=1S/C11H14N2O3/c1-8-3-2-4-9(7-8)13-11(16)12-6-5-10(14)15/h2-4,7H,5-6H2,1H3,(H,14,15)(H2,12,13,16)
    • InChI Key: UYWNZKGDFWEIAY-UHFFFAOYSA-N
    • SMILES: CC1=CC(NC(NCCC(O)=O)=O)=CC=C1

Computed Properties

  • Exact Mass: 222.10000
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 78.43000
  • LogP: 2.05510

3-(3-(m-Tolyl)ureido)propanoic acid Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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